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Compound of Interest

Compound Name: Irium

Cat. No.: B8735936 Get Quote

Disclaimer: Initial searches for a substance named "Irium" did not yield a recognized chemical

compound. The following safety and handling information is for the chemical element Iridium

(Ir), a dense, silvery-white transition metal. It is presumed that "Irium" was a misspelling of

Iridium.

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Iridium in a laboratory setting. It

includes detailed operational procedures and disposal plans to ensure the safe management of

this substance.

Physical and Chemical Properties of Iridium
The following table summarizes the key physical and chemical properties of Iridium.
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Property Value

CAS Number 7439-88-5[1][2]

Molecular Formula Ir[1][3]

Molecular Weight 192.22 g/mol [1][3]

Appearance
Solid, light grey or silvery-white powder or

pieces[3][4]

Melting Point 2450 °C (4442 °F)[2][3][4][5]

Boiling Point 4130 °C (7466 °F)[2][3]

Density 22.65 g/cm³[4][5]

Solubility Insoluble in water[2][4][5]

Hazard Identification and Personal Protective
Equipment (PPE)
Iridium, particularly in its powdered form, is classified as a flammable solid and can cause

serious eye irritation.[1] It may also be harmful if inhaled or absorbed through the skin,

potentially causing respiratory tract and skin irritation.[3] The radioactive isotope, Iridium-192,

presents additional radiological hazards that require specialized handling and shielding.[6][7]

Recommended Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for handling Iridium powder.
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PPE Category Item Specifications and Use

Eye Protection
Safety Goggles or Full-Face

Shield

Chemical splash goggles are

necessary to protect from

liquid hazards. A face shield

provides additional protection,

especially when handling

larger quantities or when there

is a significant splash risk.[8]

Hand Protection Chemical-Resistant Gloves

Thick nitrile gloves are

recommended for corrosive

chemicals. Always inspect

gloves for damage before use

and use proper removal

techniques to avoid skin

contact.[1][8]

Body Protection Laboratory Coat

A long-sleeved lab coat should

be worn to prevent skin

exposure to chemical

splashes.[8]

Respiratory Protection Respirator

Use a NIOSH (US) or CEN

(EU) approved respirator when

working with Iridium powder,

especially in areas with

inadequate ventilation, to

prevent inhalation of dust.[1][8]

A full-face supplied air

respirator may be necessary in

some situations.[1]

Footwear Closed-Toe Shoes
To prevent foot injuries from

spills or dropped objects.[8]

Operational Plan: Handling Iridium in a Laboratory
Setting
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Adherence to a strict operational plan is crucial for the safe handling of Iridium. The following

workflow provides a step-by-step guide for laboratory personnel.

Preparation

Handling

Cleanup and Decontamination

Designate Handling Area

Gather Required PPE

Inspect PPE for Damage

Don PPE Correctly

Weigh Iridium in Ventilated Area

Transfer to Reaction Vessel

Perform Experiment

Decontaminate Tools and Surfaces

Collect Waste in Labeled Container

Doff PPE Correctly

Wash Hands Thoroughly
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Diagram: Workflow for Handling Iridium.

Experimental Protocol for Handling Iridium Powder
Preparation:

Designate a specific area for handling Iridium, preferably within a fume hood or a well-

ventilated space.

Ensure an eyewash station and safety shower are readily accessible.

Gather and inspect all necessary PPE as outlined in the table above. Don the PPE in the

correct order.

Handling:

Avoid the formation of dust and aerosols.[3]

Weigh and transfer Iridium powder within a ventilated enclosure to minimize inhalation

risk.

Keep Iridium away from heat, sparks, open flames, and other ignition sources.[1] No

smoking in the handling area.[3]

Take measures to prevent the build-up of electrostatic charge.[3]

Avoid contact with skin and eyes.[3]

In Case of Exposure:

Eyes: Immediately rinse cautiously with water for several minutes. If present, remove

contact lenses and continue rinsing. Seek medical attention.[1]

Skin: Wash the affected area well with soap and water. Remove any contaminated

clothing.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8735936?utm_src=pdf-body-img
https://www.buyisotope.com/sds/iridium-metal-safety-data-sheet-iridium-sds-iridium-isotope-iridium-enriched-iridium.pdf
https://www.cdhfinechemical.com/images/product/msds/51_147563125_IRIDIUM-CASNO-7439-88-5-MSDS.pdf
https://www.buyisotope.com/sds/iridium-metal-safety-data-sheet-iridium-sds-iridium-isotope-iridium-enriched-iridium.pdf
https://www.buyisotope.com/sds/iridium-metal-safety-data-sheet-iridium-sds-iridium-isotope-iridium-enriched-iridium.pdf
https://www.buyisotope.com/sds/iridium-metal-safety-data-sheet-iridium-sds-iridium-isotope-iridium-enriched-iridium.pdf
https://www.cdhfinechemical.com/images/product/msds/51_147563125_IRIDIUM-CASNO-7439-88-5-MSDS.pdf
http://ir100.com/certificates/MSDS-Ir192-2014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8735936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.

[3]

Disposal Plan for Iridium Waste
Proper disposal of Iridium waste is critical to prevent environmental contamination and ensure

regulatory compliance.
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Waste Collection

Interim Storage

Final Disposal

Segregate Iridium Waste

Use Labeled, Sealed Container

Store in Designated Hazardous Waste Area

Maintain Waste Log

Arrange Pickup by Certified Waste Contractor

Ensure Proper Transport Documentation

Click to download full resolution via product page

Diagram: Iridium Waste Disposal Workflow.

Step-by-Step Disposal Procedure
Segregation and Collection:

Do not mix Iridium waste with other waste streams.
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Collect all Iridium-contaminated materials (e.g., gloves, wipes, disposable labware) in a

dedicated, puncture-proof, and sealable container.

Clearly label the container as "Hazardous Waste: Iridium" and include the date.

Storage:

Store the sealed waste container in a designated and secure hazardous waste

accumulation area.

This area should be well-ventilated and away from incompatible materials such as strong

oxidizing agents, halogens, and certain metals like lead and zinc.[3]

Disposal:

Iridium waste must be disposed of in accordance with local, state, and federal regulations.

[4]

Arrange for the collection and disposal of the waste through a certified hazardous waste

management company.

For the radioactive isotope Iridium-192, disposal must be handled by personnel licensed

for the transport of radioactive materials and in consultation with the relevant radiological

regulatory body.[7]

Note on Signaling Pathways: The user's request mentioned diagrams for signaling pathways.

This is typically relevant for biologically active molecules. Iridium is a metallic element and is

not known to be involved in biological signaling pathways. Therefore, a signaling pathway

diagram is not applicable in this context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.buyisotope.com/sds/iridium-metal-safety-data-sheet-iridium-sds-iridium-isotope-iridium-enriched-iridium.pdf
https://www.microtonano.com/download/SDS00170IR5704-01%20Iridium.pdf
https://radsol.com.au/wp-content/uploads/2023/11/Radsol-SDS_Ir-192-v1.0.pdf
https://www.benchchem.com/product/b8735936?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8735936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. cdhfinechemical.com [cdhfinechemical.com]

2. 7439-88-5 CAS MSDS (Iridium) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

3. buyisotope.com [buyisotope.com]

4. microtonano.com [microtonano.com]

5. sputtertargets.net [sputtertargets.net]

6. ir100.com [ir100.com]

7. radsol.com.au [radsol.com.au]

8. youtube.com [youtube.com]
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BenchChem, [2025]. [Online PDF]. Available at:
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handling-irium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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